Cas no 109347-44-6 (Benzeneacetaldehyde, 4-(methylthio)-)

• Product Name: Benzeneacetaldehyde, 4-(methylthio)-
• CAS No: 109347-44-6
• MF: C₉H₁₀OS
• MW: 166.240101337433
• MDL: MFCD11553613
• CID: 1187176
• PubChem ID: 53968814
• Update Time: 2025-04-20

Benzeneacetaldehyde, 4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 4-(methylthio)-
• 2-(4-methylsulfanylphenyl)acetaldehyde
• SCHEMBL1695055
• EN300-657174
• DTXSID50708049
• 2-[4-(methylsulfanyl)phenyl]acetaldehyde
• CS-0256948
• [4-(Methylsulfanyl)phenyl]acetaldehyde
• Z1198331627
• AKOS006324973
• 109347-44-6
• (4-Methylsulfanylphenyl)acetaldehyde

• MDL： MFCD11553613
• Inchi： 1S/C9H10OS/c1-11-9-4-2-8(3-5-9)6-7-10/h2-5,7H,6H2,1H3
• InChI Key： KYPNZBIRXXYZMV-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CC=O

Computed Properties

• Exact Mass: 166.0453
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes